2,8-Dimethyl-1H-purine

• Molecular Formula: C7H8N4
• Molecular Weight: 148.17 g/mol
• IUPAC Name: 2,8-dimethyl-7H-purine
• InChI: InChI=1S/C7H8N4/c1-4-8-3-6-7(10-4)11-5(2)9-6/h3H,1-2H3,(H,8,9,10,11)
• InChI Key: VWDPVZSFDURBLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=NC=C2N1)C

Description

2,8-Dimethyl-1H-purine is a methyl-substituted purine derivative characterized by two methyl groups at positions 2 and 8 of the purine ring. The IUPAC name for this compound is 2,8-dimethyl-7,9-dihydro-1H-purine, though structural analogs in the provided evidence highlight variations in substituent positions and functional groups. Purines serve as critical scaffolds in medicinal chemistry due to their role in biological systems, and methyl substitutions often modulate physicochemical properties such as lipophilicity, solubility, and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,8-Dimethyl-1H-purine typically involves the alkylation of purine derivatives. One common method is the reaction of purine with methyl iodide in the presence of a strong base such as sodium hydride. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the methylation process.

Industrial Production Methods: Industrial production of 2,8-Dimethyl-1H-purine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and automated systems are often employed to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions: 2,8-Dimethyl-1H-purine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced purine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the methyl groups, where nucleophiles like amines or thiols replace the methyl groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed:

Oxidation: Oxo derivatives of 2,8-Dimethyl-1H-purine.

Reduction: Reduced purine derivatives.

Substitution: Substituted purine derivatives with various functional groups.

Scientific Research Applications

Pharmaceutical Development

Lead Compound for Drug Development
Due to its biological activity, 2,8-Dimethyl-1H-purine may serve as a lead compound for developing new drugs targeting various diseases. Research indicates that purine derivatives can exhibit diverse pharmacological effects, including anti-inflammatory and anti-asthmatic properties .

Biological Activities
The compound's potential therapeutic applications are linked to its interaction with various biological targets. Studies have shown that it may act on adenosine receptors, which are crucial in several physiological processes, including modulation of inflammation and bronchoconstriction . Understanding these interactions is essential for evaluating its pharmacological potential.

Case Studies on Therapeutic Applications

Anti-inflammatory Activity
Research has indicated that derivatives of purines can possess anti-inflammatory properties. A study demonstrated that certain purinedione derivatives exhibited significant analgesic and anti-inflammatory activity through adenosine receptor antagonism . This suggests that 2,8-Dimethyl-1H-purine could be explored further as a candidate for developing anti-inflammatory drugs.

Asthma Treatment
In clinical trials involving synthetic derivatives of theophylline (which is structurally related to 2,8-Dimethyl-1H-purine), significant improvements were noted in patients suffering from exercise-induced asthma. These findings highlight the potential of purine derivatives in treating respiratory conditions .

Mechanism of Action

The mechanism of action of 2,8-Dimethyl-1H-purine involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate specific pathways, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in DNA replication, thereby exerting its anticancer effects.

Comparison with Similar Compounds

2,8-Dihydroxypurine (7,9-dihydro-3H-purine-2,8-dione)

• Structure : Hydroxyl groups at positions 2 and 8.
• Properties : High polarity due to hydrogen bonding, leading to elevated melting points (>300°C decomposition).

1,3,7-Trimethyl-8-Styrylpurine (Compound 20 in )

• Structure : Methyl groups at N1, N3, and N7; styryl substituent at C8.
• Physical Properties : Melting point 230°C, lower than dihydroxypurines due to reduced polarity.
• Spectral Data : Distinct methyl signals in ¹H-NMR (3.43–4.09 ppm), reflecting electronic environments of N-bound methyl groups.

6-Chloro-9H-purine Derivatives ()

• Structure : Chlorine at C6; piperazinyl and cyclohexane carboxamide substituents.
• Molecular Weight : Higher (e.g., 483 g/mol for compound 2h) due to bulky substituents.
• Spectral Data : Aromatic protons resonate at 7.25–8.34 ppm in ¹H-NMR.

Physicochemical and Spectral Comparisons

Compound	Substituents	Melting Point (°C)	Key <sup>1</sup>H-NMR Shifts (Methyl)	Molecular Weight
2,8-Dimethyl-1H-purine*	2-CH3, 8-CH3	Not reported	Not available	~178.2 (C7H10N4)
2,8-Dihydroxypurine	2-OH, 8-OH	>300 (decomp.)	N/A	168.1 (C5H4N4O2)
1,3,7-Trimethylpurine	N1/N3/N7-CH3	230	3.43, 3.63, 4.09 ppm	~366.4 (C21H22N4O2)
6-Chloro-purine	C6-Cl, bulky groups	Not reported	N/A (no methyl)	483.3 (C25H31F2N7O)

*Hypothetical data for 2,8-dimethyl-1H-purine inferred from analogs.

Key Observations:

Methyl vs. Hydroxyl Groups :

• Methyl substitutions reduce polarity compared to hydroxyl groups, likely lowering melting points and increasing lipophilicity. For example, 1,3,7-trimethylpurine (mp 230°C) melts at ~100°C lower than dihydroxypurine derivatives.
• In ¹H-NMR, methyl groups in purines typically resonate between 3.2–4.1 ppm, as seen in trimethylpurine analogs.

Substituent Bulk and Bioactivity :

• Bulky groups (e.g., styryl or carboxamide) increase molecular weight and may enhance receptor binding or metabolic stability.

Research Findings and Implications

• Synthetic Challenges : Methylation at positions 2 and 8 may require regioselective strategies, as purine nitrogens (N1, N3, N7, N9) compete for alkylation.
• Drug Design : Methyl groups at 2 and 8 could balance solubility and membrane permeability, making 2,8-dimethyl-1H-purine a candidate for optimizing pharmacokinetic profiles.

Biological Activity

2,8-Dimethyl-1H-purine is a purine derivative that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article delves into its biological activity, mechanisms of action, synthesis pathways, and relevant case studies.

2,8-Dimethyl-1H-purine possesses a unique methylation pattern that distinguishes it from other purine derivatives. This structure allows it to interact with various biological targets, including enzymes and receptors. Research indicates that this compound can inhibit the activity of specific enzymes involved in DNA replication, which may contribute to its anticancer properties.

The compound's mechanism of action primarily involves:

• Enzyme Inhibition : It has been shown to inhibit enzymes critical for nucleic acid metabolism.
• Receptor Interaction : It may interact with adenosine receptors (A1 and A2A), influencing cellular signaling pathways .

Anticancer Properties

Several studies have explored the anticancer potential of 2,8-Dimethyl-1H-purine. For instance, it has been tested against leukemia cell lines such as Jurkat and K562. Active compounds derived from purine analogues demonstrated significant antiproliferative effects in Jurkat cells, inducing apoptosis through mechanisms involving caspase activation .

Table 1: Anticancer Activity of 2,8-Dimethyl-1H-Purine Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism of Action
2,8-Dimethyl-1H-purine	Jurkat	20 ± 3	Apoptosis induction
6-Benzyloxy-9-tert-butyl-8-phenyl-9H-purine	K562	15 ± 2	Caspase activation

Antiparasitic Activity

Recent investigations have highlighted the trypanocidal properties of certain purine analogues derived from 2,8-Dimethyl-1H-purine. Compounds were screened against Trypanosoma brucei, revealing promising results with an IC50 value of approximately $1\mu M$ for some derivatives .

Table 2: Antiparasitic Activity of Purine Analogues

Compound	Target Organism	IC50 (µM)
A5 (derived from 2,8-Dimethyl-1H-purine)	T. brucei	1 ± 0.1
B8 (another analogue)	T. brucei	4.8 ± 0.2

Case Study 1: Apoptosis Induction in Leukemia Cells

A study conducted on Jurkat cells treated with a series of purine derivatives showed that those with specific substitutions at the C6 position exhibited enhanced apoptosis rates. The use of flow cytometry confirmed increased phosphatidylserine exposure on the cell surface, a hallmark of early apoptosis .

Case Study 2: Antiparasitic Screening

In another study focusing on antiparasitic activity, a library of purine derivatives was synthesized and screened for activity against T. brucei. The most effective compound demonstrated significant inhibition at low concentrations, suggesting potential for further development as an antiparasitic agent .